Cas no 52477-05-1 (Thiourea, N,N'-bis(2,4-dichlorophenyl)-)

Thiourea, N,N'-bis(2,4-dichlorophenyl)- structure
52477-05-1 structure
Product Name:Thiourea, N,N'-bis(2,4-dichlorophenyl)-
CAS No:52477-05-1
MF:C13H8Cl4N2S
MW:366.093017578125
CID:359537
PubChem ID:4763348
Update Time:2025-04-19

Thiourea, N,N'-bis(2,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N,N'-bis(2,4-dichlorophenyl)-
    • 1,3-bis(2,4-dichlorophenyl)thiourea
    • 52477-05-1
    • DTXSID50406331
    • AKOS002271832
    • Inchi: 1S/C13H8Cl4N2S/c14-7-1-3-11(9(16)5-7)18-13(20)19-12-4-2-8(15)6-10(12)17/h1-6H,(H2,18,19,20)
    • InChI Key: LPHHXYWWIUGMIV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1NC(NC1C=CC(=CC=1Cl)Cl)=S)Cl

Computed Properties

  • Exact Mass: 363.91654
  • Monoisotopic Mass: 363.916230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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